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Compound of Interest

3-(Hydroxymethyl)quinolin-2(1H)-
Compound Name:
one

Cat. No.: B1303904

Essential Safety and Handling Guide for 3-
(Hydroxymethyl)quinolin-2(1H)-one

This guide provides critical safety and logistical information for the handling and disposal of 3-
(Hydroxymethyl)quinolin-2(1H)-one, tailored for researchers, scientists, and professionals in
drug development. Adherence to these protocols is vital for ensuring personal safety and
regulatory compliance.

Immediate Safety and Hazard Information

While a comprehensive Safety Data Sheet (SDS) for 3-(Hydroxymethyl)quinolin-2(1H)-one is
not widely available, data from structurally similar quinolinone and quinoline derivatives indicate
that it should be handled as a hazardous substance.[1][2] Potential hazards are presumed to
include:

Acute Toxicity: May be harmful if swallowed.

Skin Irritation: May cause skin irritation upon contact.

Serious Eye Damage/Irritation: Poses a risk of serious eye irritation or damage.[1][3]

Respiratory Irritation: Inhalation of powder may cause respiratory irritation.[3]
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e Aguatic Toxicity: Many quinoline derivatives are very toxic to aquatic life with long-lasting
effects.[1][4]

Due to these potential risks, the use of appropriate Personal Protective Equipment (PPE) is
mandatory.

Quantitative Data Summary

The following table summarizes key quantitative data for 3-(Hydroxymethyl)quinolin-2(1H)-

one.

Property Value Reference
CAS Number 90097-45-3 [5][6]
Molecular Formula C10H9oNO:2 [51[6]
Molecular Weight 175.18 g/mol [5][6]
Appearance Solid [7]

Melting Point 200°C [6]

Storage Temperature 2-8°C (protect from light) [6]

Operational and Disposal Plans
Personal Protective Equipment (PPE)

A comprehensive barrier between the researcher and the chemical is the first line of defense.
[8] The following PPE is required when handling 3-(Hydroxymethyl)quinolin-2(1H)-one:
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Protection Type

Specific Equipment

Standard / Notes

Eye and Face

Chemical splash goggles or
safety glasses with side
shields. A face shield is
recommended when there is a
splash hazard.[9][10]

Must meet ANSI Z.87.1 or

equivalent standards.[9]

Chemical-resistant gloves

Inspect gloves for integrity

before each use and change

Hand o ) )
(e.g., nitrile, neoprene).[2] them immediately upon
contamination.[9]
Should be properly fitted to
Body A full-length laboratory coat.[1]

cover personal clothing.

Respiratory

Required if handling the
compound as a powder
outside of a chemical fume
hood or if dust formation is
likely.[3][10]

An N95 dust mask or a
respirator with appropriate
cartridges should be used.[3]
[10]

Experimental Protocol: Safe Handling Procedure

Preparation: Before handling, ensure that an eyewash station and safety shower are readily

accessible.[7] Read and understand all safety precautions.[4]

Engineering Controls: Always handle 3-(Hydroxymethyl)quinolin-2(1H)-one within a

certified chemical fume hood to minimize inhalation exposure.[7]

Weighing and Transfer: When weighing the solid, do so on weighing paper or in a suitable

container within the fume hood to prevent dust dispersion. Avoid creating dust.[7][11]

Solution Preparation: If preparing solutions, add the solid to the solvent slowly to avoid

splashing.

Post-Handling: After handling, wash hands and any exposed skin thoroughly.[4]

Decontaminate all work surfaces.
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o Storage: Store the chemical in a tightly sealed container in a cool, dry, and well-ventilated
area, protected from light.[6][7]

Disposal Plan: Step-by-Step Guidance

The primary method for the disposal of 3-(Hydroxymethyl)quinolin-2(1H)-one and any
contaminated materials is through a licensed hazardous waste disposal company.[3] This
compound must not be disposed of in regular trash or down the drain.[2]

» Waste Identification: All materials that have come into contact with 3-
(Hydroxymethyl)quinolin-2(1H)-one must be classified as "Hazardous Chemical Waste".[3]
This includes unused compound, contaminated labware (e.g., pipette tips, vials, gloves), and
solutions.[3]

e Waste Segregation and Collection:

o Solid Waste: Collect all solid waste, including contaminated disposables, in a dedicated,
leak-proof, and clearly labeled hazardous waste container.[1]

o Liquid Waste: Aqueous or solvent-based solutions containing the compound should be
collected in a separate, sealed, and labeled liquid waste container.[1]

o Sharps: Any contaminated sharps (e.g., needles, broken glass) must be placed in a
designated sharps container.[1]

» Container Labeling: All waste containers must be clearly labeled with the full chemical name:
"3-(Hydroxymethyl)quinolin-2(1H)-one" and the associated hazards (e.g., "Toxic,"
“Irritant™).[1] Do not use abbreviations.

o Storage of Waste: Store waste containers in a designated, well-ventilated, and secure
satellite accumulation area, away from incompatible materials.[3]

» Arrange for Disposal: Contact your institution's Environmental Health and Safety (EHS) office
or a licensed hazardous waste disposal contractor to schedule a pickup.[3] Provide a
complete and accurate description of the waste.

Visual Workflow for Safe Handling and Disposal
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The following diagram outlines the critical steps for safely managing 3-
(Hydroxymethyl)quinolin-2(1H)-one from receipt to final disposal.

Receive Chemical

Preparation‘& Handling

1. Don PPE
(Gloves, Goggles, Lab Coat)

'

2. Handle in Fume Hood
- Weigh carefully
- Avoid dust

'

3. Perform Experiment

'

4. Decontaminate Work Area & Equipment

Transfer Contaminated
Materials

Waste Mgnagement

5. Segregate Waste
- Solid
- Liquid
- Sharps

'

6. Label Waste Container
'Hazardous Chemical Waste'

'

7. Store in Designated Area

'

8. Arrange Professional Disposal via EHS

Disposal Complete
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Click to download full resolution via product page

Caption: Workflow for handling 3-(Hydroxymethyl)quinolin-2(1H)-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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